[1,1'-Binaphthalen]-4-ol

• IUPAC Name: 4-naphthalen-1-ylnaphthalen-1-ol
• InChI: InChI=1S/C20H14O/c21-20-13-12-18(17-9-3-4-10-19(17)20)16-11-5-7-14-6-1-2-8-15(14)16/h1-13,21H
• InChI Key: PTHPXWIFRLOESY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CC=C(C4=CC=CC=C43)O
• Molecular Formula: C20H14O
• DSSTOX Substance ID: DTXSID40612449
• Molecular Weight: 270.3 g/mol
• CAS RN: 94688-51-4

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